molecular formula C10H17ClN2O4S3 B144308 (4R,6R)-4-(Ethylamino)-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide;hydrochloride CAS No. 120279-36-9

(4R,6R)-4-(Ethylamino)-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide;hydrochloride

Cat. No.: B144308
CAS No.: 120279-36-9
M. Wt: 360.9 g/mol
InChI Key: OSRUSFPMRGDLAG-CIRBGYJCSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4R,6R)-4-(Ethylamino)-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide;hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C10H17ClN2O4S3 and its molecular weight is 360.9 g/mol. The purity is usually 95%.
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Scientific Research Applications

Sulfonamides in Drug Development

Anticancer and Antitumor Activity

Sulfonamides have been investigated for their significant antitumor activity. Compounds like pazopanib, which incorporate the sulfonamide group, show promise as tyrosine kinase inhibitors with substantial anticancer effects. The exploration of sulfonamides in targeting tumor-associated carbonic anhydrase isoforms CA IX/XII highlights their potential in cancer therapy and diagnostic tools (Carta, Scozzafava, & Supuran, 2012; Gulcin & Taslimi, 2018).

Antimicrobial Properties

Sulfonamides serve as foundational structures in the development of antimicrobial agents. Their ability to inhibit bacterial carbonic anhydrases makes them effective against a wide range of microbial pathogens, offering insights into designing drugs with improved efficacy and reduced resistance (Carta & Supuran, 2013).

Antiglaucoma Agents

The sulfonamide motif is central to the design of antiglaucoma drugs. These compounds inhibit carbonic anhydrase, reducing intraocular pressure, a key factor in the management of glaucoma. Recent patents focus on novel sulfonamide derivatives as selective antiglaucoma drugs, underscoring the continuous need for innovative treatments (Masini, Carta, Scozzafava, & Supuran, 2013).

Environmental and Health Impact

Environmental Presence and Human Health

Sulfonamides, due to their widespread use, persist in the environment and can influence microbial populations, potentially impacting human health. The understanding of their environmental fate and effects informs both the development of safer pharmaceuticals and strategies for mitigating their ecological impact (Baran, Adamek, Ziemiańska, & Sobczak, 2011).

Properties

IUPAC Name

(4R,6R)-4-(ethylamino)-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H16N2O4S3.ClH/c1-3-12-8-4-6(2)18(13,14)10-7(8)5-9(17-10)19(11,15)16;/h5-6,8,12H,3-4H2,1-2H3,(H2,11,15,16);1H/t6-,8-;/m1./s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OSRUSFPMRGDLAG-CIRBGYJCSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC1CC(S(=O)(=O)C2=C1C=C(S2)S(=O)(=O)N)C.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCN[C@@H]1C[C@H](S(=O)(=O)C2=C1C=C(S2)S(=O)(=O)N)C.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H17ClN2O4S3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

360.9 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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